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Compound of Interest

Compound Name: 2'-Deoxy-NAD+

Cat. No.: B150497 Get Quote

Disclaimer: 2'-Deoxy-nicotinamide adenine dinucleotide (2'-Deoxy-NAD+) is a specialized

chemical for research use. While its close analog, nicotinamide adenine dinucleotide (NAD+),

is not classified as a hazardous substance, specific safety and disposal data for 2'-Deoxy-
NAD+ is limited. The following procedures are based on best practices for handling similar non-

hazardous laboratory chemicals and information derived from Safety Data Sheets (SDS) for

NAD+ and related compounds. Always consult your institution's Environmental Health and

Safety (EHS) office for specific guidance and regulatory requirements in your area.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including safety glasses and gloves. Handle solid 2'-Deoxy-
NAD+ in a well-ventilated area to avoid inhalation of dust.

Hazard Profile of Structurally Similar Compounds
The hazard profile for 2'-Deoxy-NAD+ is extrapolated from the Safety Data Sheets of NAD+

and 2'-Deoxyadenosine. This information should be used as a guideline for safe handling and

disposal.
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Hazard Category
Classification and
Precautionary Statements

Source Analogue(s)

Acute Toxicity (Oral)

Category 4: Harmful if

swallowed. P264: Wash skin

thoroughly after handling.

P270: Do not eat, drink or

smoke when using this

product. P301 + P312 + P330:

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell. Rinse mouth.

2'-Deoxyadenosine

monohydrate

Skin Irritation

Category 2: Causes skin

irritation. H315: Causes skin

irritation.

NAD+ (free acid)

Eye Irritation

Category 2A: Causes serious

eye irritation. H319: Causes

serious eye irritation.

NAD+ (free acid)

Specific Target Organ Toxicity

(Single Exposure)

Category 3: May cause

respiratory irritation. H335:

May cause respiratory

irritation.

NAD+ (free acid)

Step-by-Step Disposal Procedures
The appropriate disposal method for 2'-Deoxy-NAD+ depends on its physical state and

whether it is mixed with other hazardous materials.

Procedure 1: Disposal of Solid 2'-Deoxy-NAD+ Waste
This procedure applies to expired or unused solid 2'-Deoxy-NAD+.

Containerization: Ensure the solid 2'-Deoxy-NAD+ is in a sealed, clearly labeled container.

Labeling: If the original container is used, deface or remove the original label to avoid

confusion. Create a new label that clearly identifies the contents as "2'-Deoxy-NAD+ for
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disposal."

Secondary Containment: Place the sealed container into a secondary container, such as a

sturdy cardboard box.

Waste Stream: Dispose of the container in the designated non-hazardous solid laboratory

waste stream. Do not dispose of it in general laboratory trash cans that are handled by

custodial staff.

Procedure 2: Disposal of Aqueous Solutions of 2'-
Deoxy-NAD+
This procedure is for dilute, aqueous solutions of 2'-Deoxy-NAD+ that are not contaminated

with other hazardous substances.

Verification: Confirm that the solution contains only 2'-Deoxy-NAD+ and water, with no other

hazardous chemicals.

Dilution: While not always necessary for non-hazardous materials, it is good practice to

ensure the solution is dilute.

Sanitary Sewer Disposal: Pour the aqueous solution down the drain with a copious amount

of cold water (a guideline is a 20-fold excess of water). This should be done in a designated

laboratory sink.

Flushing: Continue to run cold water for at least one minute after pouring the solution to

ensure it is thoroughly flushed through the plumbing.

Record Keeping: If required by your institution, log the disposal in the laboratory's waste

disposal records.

Procedure 3: Disposal of Contaminated Materials
This procedure applies to labware (e.g., pipette tips, gloves, centrifuge tubes) and cleaning

materials (e.g., absorbent pads) contaminated with 2'-Deoxy-NAD+.

Segregation: If the materials are contaminated with other hazardous substances (e.g.,

solvents, other chemicals), they must be disposed of as hazardous waste according to your
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institution's guidelines.

Non-Hazardous Contamination: If materials are only contaminated with 2'-Deoxy-NAD+,

they can be considered non-hazardous solid waste.

Containerization: Place the contaminated materials in a sealed bag or a designated solid

waste container within the laboratory.

Disposal: Dispose of the sealed bag or container in the designated non-hazardous solid

laboratory waste stream.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2'-
Deoxy-NAD+.
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Caption: Decision workflow for 2'-Deoxy-NAD+ disposal.

This document is intended for informational purposes only and does not supersede local, state,

or federal regulations, nor the specific guidelines of your institution. Always prioritize safety and

consult with your EHS department for authoritative guidance.

To cite this document: BenchChem. [Proper Disposal Procedures for 2'-Deoxy-NAD+].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150497#2-deoxy-nad-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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